Cas no 1001754-73-9 (4-(4-(Piperidin-4-yl)pyrimidin-2-yl)morpholine)

• Product Name: 4-(4-(Piperidin-4-yl)pyrimidin-2-yl)morpholine
• CAS No: 1001754-73-9
• MF: C₁₃H₂₀N₄O
• MW: 248.324102401733
• CID: 823626
• PubChem ID: 71699680
• Update Time: 2025-10-30

4-(4-(Piperidin-4-yl)pyrimidin-2-yl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-(4-(Piperidin-4-yl)pyrimidin-2-yl)morpholine
• 4-(4-Piperidin-4-yl-pyrimidin-2-yl)-morpholine
• 4-(4-piperidin-4-ylpyrimidin-2-yl)morpholine
• 4-[4-(4-piperidinyl)-2-pyrimidinyl]Morpholine
• DB-002540
• SCHEMBL18422966
• 1001754-73-9
• DTXSID40856588
• 4-[4-(Piperidin-4-yl)pyrimidin-2-yl]morpholine

• Inchi： 1S/C13H20N4O/c1-4-14-5-2-11(1)12-3-6-15-13(16-12)17-7-9-18-10-8-17/h3,6,11,14H,1-2,4-5,7-10H2
• InChI Key： MJMZIXACXYXODP-UHFFFAOYSA-N
• SMILES： O1CCN(C2=NC=CC(C3CCNCC3)=N2)CC1

Computed Properties

• Exact Mass: 248.16371127g/mol
• Monoisotopic Mass: 248.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 50.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 4-(4-(Piperidin-4-yl)pyrimidin-2-yl)morpholine

4-(4-(Piperidin-4-yl)pyrimidin-2-yl)morpholine: A Comprehensive Overview

The compound with CAS No. 1001754-73-9, commonly referred to as 4-(4-(Piperidin-4-yl)pyrimidin-2-yl)morpholine, is a structurally complex organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique combination of a pyrimidine ring system, a piperidine moiety, and a morpholine group, which collectively contribute to its diverse chemical properties and potential applications.

Recent studies have highlighted the importance of pyrimidine derivatives in drug discovery, particularly in the development of anticancer agents and kinase inhibitors. The presence of the piperidine group in this compound further enhances its ability to interact with biological targets, making it a promising candidate for therapeutic interventions. Researchers have also explored the potential of this compound in the design of advanced materials, such as high-performance polymers and sensors, due to its robust chemical structure and thermal stability.

The synthesis of 4-(4-(Piperidin-4-yl)pyrimidin-2-yl)morpholine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the pyrimidine ring through a condensation reaction, followed by the incorporation of the piperidine and morpholine groups via nucleophilic substitution or coupling reactions. This compound's versatility in synthesis has allowed chemists to explore various analogs, each with distinct physicochemical properties tailored for specific applications.

In terms of biological activity, this compound has shown remarkable selectivity towards certain enzymes and receptors, making it a valuable tool in pharmacological research. For instance, studies have demonstrated its ability to inhibit specific kinases involved in cancer progression, suggesting its potential as an anticancer agent. Additionally, its interaction with G-protein coupled receptors (GPCRs) has opened new avenues for the development of drugs targeting neurological disorders.

The chemical stability of 4-(4-(Piperidin-4-yl)pyrimidin-2-yl)morpholine under various environmental conditions further enhances its appeal for industrial applications. Its resistance to hydrolysis and oxidation makes it suitable for use in harsh chemical environments, such as those encountered in polymer manufacturing or catalytic processes. Furthermore, its ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry and catalysis.

Looking ahead, ongoing research is focused on optimizing the synthesis of this compound to improve yield and reduce costs. Additionally, efforts are being made to explore its potential in emerging fields such as nanotechnology and green chemistry. By leveraging its unique structural features and chemical properties, scientists aim to unlock new possibilities for this compound in both therapeutic and industrial contexts.